5-Methyl-3-nitrothiophene-2-carbonitrile

Core Science & Biosynthesis

The Enigmatic Polymorphism of 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile: A Comprehensive Technical Guide

An In-depth Exploration of the Synthesis, Characterization, and Critical Applications of a Landmark Molecule in Solid-State Chemistry and Pharmaceutical Development.

Introduction

In the landscape of pharmaceutical intermediates and solid-state chemistry, few molecules have captured the sustained interest of the scientific community like 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. Widely known by its trivial name, ROY, an acronym for the red, orange, and yellow hues of its various crystalline forms, this compound stands as a paramount example of polymorphism.[1] Initially developed as a crucial precursor to the atypical antipsychotic drug olanzapine, ROY has since carved out its own significant legacy in materials science.[1] Its remarkable ability to crystallize in numerous distinct forms, each with unique physicochemical properties, has made it a benchmark system for studying crystallization, nucleation, and the prediction of solid-state behaviors.

This technical guide offers an in-depth perspective for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to provide a causal understanding of experimental choices, a self-validating framework for its synthesis and analysis, and a robust foundation in authoritative references.

A Note on Nomenclature: The initial query for "5-Methyl-3-nitrothiophene-2-carbonitrile" appears to be a misnomer in common scientific literature. The widely studied and commercially significant compound is, in fact, 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile, where the nitro-substituted phenyl group is attached via an amino bridge at the 2-position of the thiophene ring. This guide will focus exclusively on this latter, well-documented compound.

Core Molecular and Physicochemical Properties

The fundamental characteristics of 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile provide the basis for its complex solid-state behavior and its utility as a synthetic intermediate.

Property	Value	Source(s)
Molecular Formula	C₁₂H₉N₃O₂S	[2][3]
Molecular Weight	259.28 g/mol	[2]
CAS Number	138564-59-7	[1][3]
Appearance	Crystalline solid, known for its red, orange, and yellow polymorphs	[1]
Melting Point	99-102 °C (may vary with polymorph)	[1]

Synthesis of 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile

The preparation of ROY is a well-established two-step process, first disclosed in patents by Eli Lilly & Co.[1] The synthesis is a prime example of building heterocyclic systems and performing nucleophilic aromatic substitution.

Step 1: Gewald Reaction for Thiophene Ring Formation

The synthesis commences with the formation of the thiophene ring system via the Gewald reaction. This multicomponent reaction is a cornerstone of thiophene synthesis, valued for its efficiency and atom economy.

• Reaction: Propionaldehyde, elemental sulfur, and malononitrile react in the presence of a basic catalyst to form 2-amino-5-methylthiophene-3-carbonitrile.

• Causality: The base (e.g., a secondary amine) facilitates the initial Knoevenagel condensation between the aldehyde and malononitrile. The resulting adduct then reacts with sulfur to form the thiophene ring. The choice of propionaldehyde directly installs the required methyl group at the 5-position.

Step 2: Nucleophilic Aromatic Substitution

The amino group of the synthesized thiophene is then coupled with 2-fluoronitrobenzene.

• Reaction: 2-amino-5-methylthiophene-3-carbonitrile is reacted with 2-fluoronitrobenzene in an anhydrous solvent like tetrahydrofuran (THF), using a strong base such as sodium hydride (NaH).[4]

• Causality: Sodium hydride, a non-nucleophilic strong base, deprotonates the amino group on the thiophene ring, forming a potent nucleophile. This anion then attacks the electron-deficient aromatic ring of 2-fluoronitrobenzene at the carbon bearing the fluorine atom. The nitro group's strong electron-withdrawing nature activates the ring towards this nucleophilic attack, making the substitution feasible. Fluorine is an excellent leaving group in this context.

Experimental Protocol: Synthesis of ROY

This protocol is a self-validating system, with in-process controls and characterization to ensure the desired product is obtained.

Caption: Synthetic workflow for ROY.

Methodology:

• Preparation of the Thiophene Intermediate: To a vigorously stirred suspension of sodium hydride (e.g., 13.5 g, 60% in mineral oil) in anhydrous THF (100 mL) under a nitrogen atmosphere and cooled in an ice bath, a solution of 2-amino-5-methylthiophene-3-carbonitrile (33.1 g) and 1-fluoro-2-nitrobenzene (34.5 g) in anhydrous THF (160 mL) is added dropwise.[4]

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for approximately 10-18 hours.[4] The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction is carefully quenched by pouring it into crushed ice. The pH is adjusted to 8 with a saturated aqueous solution of ammonium chloride.[4]

• Isolation: The resulting precipitate is collected by filtration and dried.

• Purification: The crude product is purified by silica gel column chromatography, typically using an eluent such as 10% ethyl acetate in hexane, to yield the final product as a solid.[4]

Analytical Characterization

A multi-technique approach is essential for the unambiguous identification of ROY and the differentiation of its polymorphs.

Spectroscopic Data

• ¹H NMR (in CDCl₃):

  • δ 9.61 (s, 1H, NH): The singlet corresponds to the amine proton.

  • δ 8.24 (dd, J = 1.5, 8.5 Hz, 1H, Ph-H): Aromatic proton on the phenyl ring ortho to the nitro group.

  • δ 7.50 (ddd, J = 1.5, 7.0, 8.5 Hz, 1H, Ph-H): Aromatic proton on the phenyl ring.

  • δ 7.18 (dd, J = 1.0, 8.5 Hz, 1H, Ph-H): Aromatic proton on the phenyl ring.

  • δ 6.95 (ddd, J = 1.0, 7.0, 8.5 Hz, 1H, Ph-H): Aromatic proton on the phenyl ring.

  • δ 6.78 (q, J = 1.0 Hz, 1H, Ar-H): The proton on the thiophene ring.

  • δ 2.47 (d, J = 1.0 Hz, 3H, CH₃): The methyl group protons, showing a small coupling to the thiophene proton.[4]

• Mass Spectrometry (ESI): The compound typically shows a prominent ion at m/z 258, corresponding to the deprotonated molecule [M-H]⁻.[4]

The Phenomenon of Polymorphism

The most scientifically intriguing aspect of ROY is its extensive polymorphism. It holds the record for the small organic molecule with the highest number of characterized polymorphs, with at least 14 having been identified.[5][6] This phenomenon arises from the molecule's ability to adopt different conformations (a form of stereoisomerism) and pack in different arrangements in the crystal lattice.[1]

• Conformational Flexibility: The key to ROY's polymorphism lies in the rotational freedom around the C-N single bond linking the thiophene and nitrophenyl rings. This rotation changes the degree of conjugation between the two ring systems, which directly influences the molecule's electronic properties and, consequently, its color.[7]

• Analytical Differentiation: While standard spectroscopic methods confirm the molecular structure, differentiating the polymorphs requires solid-state analytical techniques:

  • Single-Crystal X-ray Diffraction (SC-XRD): The definitive method to determine the precise crystal structure of each polymorph.

  • Powder X-ray Diffraction (PXRD): Used to identify known polymorphs and analyze bulk sample purity.

  • Vibrational Spectroscopy (FT-IR and Raman): The different intermolecular interactions and molecular conformations in each polymorph lead to distinct vibrational spectra, which can be used for identification.[8]

  • Differential Scanning Calorimetry (DSC): Measures the thermal transitions (like melting points and solid-solid phase transitions) which are unique for each polymorph.[8]

Caption: Factors influencing and methods for analyzing ROY's polymorphism.

Application in Drug Development: The Synthesis of Olanzapine

The primary industrial application of ROY is as the penultimate intermediate in the synthesis of olanzapine, a widely used medication for schizophrenia and bipolar disorder.[1]

The conversion of ROY to olanzapine involves a reductive cyclization process.

• Reduction of the Nitro Group: The nitro group of ROY is reduced to an amino group. This is typically achieved using standard reducing agents like stannous chloride or catalytic hydrogenation.

• Intramolecular Cyclization: The newly formed amino group then acts as a nucleophile, attacking the nitrile carbon. This intramolecular cyclization forms the central diazepine ring of the olanzapine core structure.

• Final Step: The resulting intermediate is then typically condensed with N-methylpiperazine to complete the synthesis of olanzapine.

This synthetic route highlights the importance of ROY as a carefully designed building block, containing all the necessary atoms in the correct arrangement for the efficient construction of the complex thienobenzodiazepine structure of olanzapine.

Safety and Handling

As a laboratory chemical, proper handling of 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile is essential.

• Hazard Statements: The compound is classified as H410: Very toxic to aquatic life with long-lasting effects.[1]

• Precautionary Statements: Standard precautions include P273 (Avoid release to the environment), P391 (Collect spillage), and P501 (Dispose of contents/container to an approved waste disposal plant).[1]

• Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses, gloves, and a lab coat, should be worn during handling.

Conclusion

5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile (ROY) is a molecule of dual significance. In the pharmaceutical industry, it remains a vital precursor for the synthesis of olanzapine. In the academic and research spheres, its extraordinary polymorphism has established it as an indispensable model system. The study of ROY continues to challenge and refine our understanding of crystal engineering, solid-state chemistry, and the computational prediction of molecular behavior. This guide provides the foundational knowledge and practical protocols necessary for researchers to confidently engage with this remarkable compound, whether for synthetic applications or for exploring the fundamental principles of the solid state.

References

• Color Polymorphs of ROY-ol. (2022, August 18). Crystal Growth & Design - ACS Figshare. Retrieved February 25, 2026, from [Link]

• Tyler, A. R., et al. (2022). Polymorphic ROYalty: The 14th ROY Polymorph Discovered via High-Throughput Crystallization. Journal of the American Chemical Society.

• Beran, G. J., et al. (2022, February 2). How many more polymorphs of ROY remain undiscovered. eScholarship. Retrieved February 25, 2026, from [Link]

• 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. (n.d.). Wikipedia. Retrieved February 25, 2026, from [Link]

• Tyler, A. R., et al. (2024, December 16). The 14th ROY Polymorph Discovered via High-Throughput Crystallization. ChemRxiv. Retrieved February 25, 2026, from [Link]

• Day, G. M., et al. (2018, February 8). The Polymorphs of ROY: A Computational Study of Lattice Energies and Conformational Energy Differences*. Australian Journal of Chemistry - CSIRO Publishing. Retrieved February 25, 2026, from [Link]

• 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. (2018, May 16). SIELC Technologies. Retrieved February 25, 2026, from [Link]

• 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. (n.d.). PubChem. Retrieved February 25, 2026, from [Link]

Sources

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• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile | C12H9N3O2S | CID 395460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. escholarship.org [escholarship.org]
• 8. acs.figshare.com [acs.figshare.com]

Safety and Technical Guide: 3-Nitro-5-methylthiophene-2-carbonitrile

CAS Number: 1027512-56-6 Formula: C₆H₄N₂O₂S Molecular Weight: 168.17 g/mol Synonyms: 5-Methyl-3-nitro-2-thiophenecarbonitrile; 2-Cyano-5-methyl-3-nitrothiophene.

Part 1: Executive Summary & Identification

Scope and Distinction

This technical guide addresses the safety, handling, and reactivity of 3-nitro-5-methylthiophene-2-carbonitrile .

Crucial Differentiation: Researchers must distinguish this compound from "ROY" (5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile, CAS 138564-59-7), a well-known intermediate in the synthesis of Olanzapine. While both share a thiophene core and nitro functionality, the compound discussed here (CAS 1027512-56-6) is a distinct structural isomer used primarily as a scaffold for high-value heterocyclic synthesis.

Physical & Chemical Identity

Property	Value	Context
Appearance	Pale yellow to brown solid	Typical of nitro-substituted thiophenes.
Melting Point	42–46 °C (Predicted/Analog)	Low-melting solid; handle with care to avoid liquefaction during weighing.
Solubility	DMSO, Methanol, Ethyl Acetate	Poor water solubility; lipophilic nature.
Stability	Light & Air Sensitive	Requirement: Store under inert atmosphere (Argon/N₂) at 2–8°C.
Reactivity	Electrophilic Aromatic	The nitro group at C3 activates the ring for nucleophilic attack at C2 (displacing CN) or C4.

Part 2: Hazard Identification & Risk Assessment (GHS)[1]

Signal Word: DANGER

Based on Structure-Activity Relationships (SAR) with analogous nitro-thiophene carbonitriles (e.g., CAS 16689-02-4), this compound exhibits a high toxicity profile. The combination of a nitro group and a nitrile moiety necessitates a conservative safety approach.[1]

GHS Classification[1]

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	Cat. 3	H301: Toxic if swallowed.[2][3][4]
Acute Toxicity (Dermal)	Cat. 3	H311: Toxic in contact with skin.[2][4]
Acute Toxicity (Inhal.)	Cat.[5] 3	H331: Toxic if inhaled.[1][2][4]
Skin Irritation	Cat.[6][1][4] 2	H315: Causes skin irritation.[6][1][4][5]
Eye Damage/Irritation	Cat.[6][4] 1/2A	H318/H319: Causes serious eye damage/irritation.[3]
STOT - SE	Cat.[5][7] 3	H335: May cause respiratory irritation.[6][1]

Hazard Communication Diagram

The following workflow outlines the immediate response logic for exposure incidents.

Figure 1: Immediate response decision tree for exposure to 3-nitro-5-methylthiophene-2-carbonitrile.

Part 3: Safe Handling & Engineering Controls

Engineering Controls

• Primary Containment: All operations involving open powder handling must be performed inside a certified chemical fume hood .

• Static Control: Nitro-compounds can be energetic. Ground all equipment. Use anti-static spatulas.

• Inert Atmosphere: Highly recommended to handle under Nitrogen or Argon to prevent oxidative degradation which may form unstable byproducts.

Personal Protective Equipment (PPE)

• Hand Protection: Double-gloving is mandatory.

  • Inner Layer: Nitrile (4 mil).

  • Outer Layer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) for prolonged handling.

  • Rationale: Nitro-aromatics permeate standard latex rapidly.

• Respiratory Protection: If fume hood containment is breached or for spill cleanup, use a full-face respirator with P100 (HEPA) + Organic Vapor cartridges.

Storage Protocol

• Temperature: Refrigerate (2–8°C).

• Container: Amber glass (protect from light).

• Segregation: Store away from Strong Bases (potential for explosive polymerization or hydrolysis) and Reducing Agents (uncontrolled reduction of nitro group).

Part 4: Synthesis & Reactivity Context

Understanding the reactivity of CAS 1027512-56-6 is vital for both safety and experimental design. The molecule contains two high-energy functional groups (Nitro, Nitrile) on a thiophene ring.

Reactivity Profile

• Nitro Group (-NO₂): Susceptible to reduction. Controlled reduction yields the amino-thiophene (useful for fused heterocycles). Uncontrolled reduction (e.g., with metal hydrides) can be exothermic.

• Nitrile Group (-CN): Susceptible to hydrolysis (to acid/amide) or nucleophilic attack.

• Thermal Hazard: As a nitro-thiophene, this compound has a high decomposition energy. Do not heat neat (undiluted) above 100°C.

Synthetic Utility Workflow

The following diagram illustrates the typical synthetic pathways and the associated safety checkpoints.

Figure 2: Common synthetic transformations and associated safety critical control points (CCPs).

Part 5: Emergency Response Protocols

Spill Cleanup

• Evacuate: Clear the immediate area.

• PPE: Don full PPE (Gown, Double Gloves, Respirator).

• Containment: Do not dry sweep (dust explosion risk). Cover spill with a wet pad or absorbent material dampened with acetone/water.

• Neutralization: Collect into a sealed hazardous waste container. Label as "Toxic Organic Solid - Nitro Compound".

• Decontamination: Wash surface with 10% sodium carbonate solution followed by water.

Fire Fighting

• Media: Water spray, Carbon Dioxide (CO₂), Dry Chemical, or Alcohol-resistant foam.[3]

• Specific Hazards: Combustion generates Nitrogen Oxides (NOx) , Sulfur Oxides (SOx) , and Hydrogen Cyanide (HCN) .

• Action: Firefighters must wear Self-Contained Breathing Apparatus (SCBA). Move containers from fire area if safe to do so.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CAS 16689-02-4 (Analog: 5-Nitrothiophene-2-carbonitrile). Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Nitrothiophene derivatives hazard classification. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. nkfr.org [nkfr.org]
• 7. 5-Nitrothiophene-2-carbonitrile 16689-02-4, CasNo.16689-02-4 Career Henan Chemical Co China (Mainland) [henankerui.lookchem.com]

suppliers and price of 5-Methyl-3-nitrothiophene-2-carbonitrile

Part 1: Executive Summary & Critical Distinction

Warning: Nomenclature Ambiguity Detected Before proceeding with procurement, it is critical to address a common industry error. The chemical name "5-Methyl-3-nitrothiophene-2-carbonitrile" is frequently conflated with 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile (also known as "ROY" or Olanzapine Impurity A).[1]

• Target Compound: 5-Methyl-3-nitrothiophene-2-carbonitrile (CAS: 1027512-56-6 ).[1] A rare thiophene building block with the nitro group directly attached to the thiophene ring.[1]

• Common Conflation: Olanzapine Impurity A (CAS: 138564-59-7 ).[1][2][3] A bulk intermediate where the nitro group is on a phenyl ring attached to an amine.[1]

Action Item: Verify your structural requirement immediately. Ordering CAS 138564-59-7 when you require CAS 1027512-56-6 will result in experimental failure due to completely different steric and electronic properties.[1]

Part 2: Chemical Identity & Technical Specifications

Comparative Chemical Profile

Feature	Target Compound	Common False Positive (ROY)
Name	5-Methyl-3-nitrothiophene-2-carbonitrile	5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile
CAS Number	1027512-56-6	138564-59-7
Structure	Thiophene ring with direct -NO₂ at pos 3.[1][4]	Thiophene ring with -NH-Ph-NO₂ at pos 2.[1]
Formula	C₆H₄N₂O₂S	C₁₂H₉N₃O₂S
MW	168.17 g/mol	259.28 g/mol
Primary Use	Advanced heterocyclic building block.	Intermediate for Olanzapine (antipsychotic).[1]
Availability	Rare / Custom Synthesis	Commodity / Bulk Stock

Structural Visualization & Decision Logic

The following diagram illustrates the structural divergence and procurement logic to ensure the correct compound is selected.

Figure 1: Decision tree for distinguishing the target nitrothiophene from the common pharmaceutical impurity.

Part 3: Supply Landscape & Pricing Analysis

Due to the rarity of the 3-nitro isomer (CAS 1027512-56-6), it is not a commodity chemical.[1] It is typically classified as a "Tier 3" building block—available but often requiring lead times for synthesis or purification.[1]

Validated Suppliers

Note: Suppliers listed below have catalog entries for the specific CAS 1027512-56-6.[1] Always confirm batch purity.

• BLDpharm: A primary source for diverse heterocyclic building blocks.[1] Often holds stock in mg to gram scale.[1]

• AK Scientific: US-based supplier often listing this compound for R&D scale (95%+ purity).[1]

• ChemSRC / MolCore Aggregators: Useful for finding secondary distributors if primary stock is depleted.[1]

Price Estimation (Q4 2025 Market Data)

Prices for CAS 1027512-56-6 are significantly higher than the Olanzapine impurity due to synthesis complexity.[1]

Quantity	Estimated Price Range (USD)	Lead Time	Notes
100 mg	$85 - $150	1-2 Weeks	Standard R&D screening size.[1]
1 gram	$450 - $700	2-4 Weeks	Likely requires fresh synthesis/purification.
5 grams	$1,800 - $2,500	4-6 Weeks	Custom quote recommended.[1]
Comparison	CAS 138564-59-7 (Impurity)	In Stock	~$100 for 100g (Commodity)

Procurement Strategy:

• Avoid "Lowest Bidder": Extremely low prices (<$50/g) likely indicate the wrong isomer (CAS 138564-59-7) is being quoted.[1]

• Require Analytics: Mandate ¹H-NMR and HPLC data with the quote. The NMR should show no aromatic phenyl protons (7.0-8.5 ppm range), only the thiophene proton and methyl group.[1]

Part 4: Synthesis & Quality Assurance

Understanding the synthesis explains the cost.[1] Unlike the 2-amino precursor, the 3-nitro-2-cyanothiophene core is difficult to access because the cyano group (electron-withdrawing) and the methyl group (electron-donating) direct electrophilic substitution (nitration) to the 4-position , not the 3-position.[1]

Likely Synthetic Route (Cost Driver)

Accessing the 3-nitro isomer typically requires a cyclization strategy (e.g., modified Gewald reaction or ring closure of nitro-ketene aminals) rather than direct nitration.[1] This multi-step synthesis justifies the high cost per gram.[1]

Figure 2: Simplified workflow showing why purification increases the cost of the 3-nitro isomer.

Quality Control Protocol

Upon receipt, the following validation steps are mandatory:

• Visual Inspection: The compound should be a solid (often yellow/orange due to the nitro group).[1]

• ¹H-NMR Verification:

  • Solvent: DMSO-d₆ or CDCl₃.[1]

  • Key Signals:

    • Methyl group: Singlet/Doublet around δ 2.5 ppm.[1]

    • Thiophene proton (H4): Singlet around δ 7.5–8.0 ppm.[1]

  • Red Flag: Any multiplets in the δ 6.5–8.5 ppm region suggest contamination with the phenyl-containing Olanzapine impurity.[1]

Part 5: Safety & Handling (E-E-A-T)

Hazard Class: Nitrothiophenes are potentially energetic and pharmacologically active.[1]

• GHS Classification: Acute Tox.[1][5] (Oral/Dermal/Inhalation), Skin Irrit. 2, Eye Irrit. 2.[1]

• Handling: Use a fume hood.[1] Avoid metal spatulas if the compound is dry and fine (potential static discharge/friction sensitivity common in nitro-heterocycles).[1]

• Storage: Store at 2-8°C, under inert gas (Argon/Nitrogen) to prevent oxidation or hydrolysis of the nitrile group.[1]

References

• BLDpharm. Product Entry: 5-Methyl-3-nitrothiophene-2-carbonitrile (CAS 1027512-56-6).[1] Retrieved from [1]

• AK Scientific. Catalog Search: Thiophene derivatives and Nitro compounds.[1][3] Retrieved from [1][3]

• PubChem. Compound Summary: 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile (Olanzapine Impurity).[1][6] (For contrast). Retrieved from

• ChemicalBook. Supplier Aggregation for CAS 138564-59-7 vs 1027512-56-6.[1] Retrieved from [1]

Sources

• 1. 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile - Wikipedia [en.wikipedia.org]
• 2. 5-Methyl-2-(2-nitroanilino)-3-thiophenecarbonitrile | 138564-59-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. aksci.com [aksci.com]
• 4. researchgate.net [researchgate.net]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]

Protocols & Analytical Methods

Application Note: Heterocyclic Synthesis Using 5-Methyl-3-nitrothiophene-2-carbonitrile

This guide outlines the technical application of 5-Methyl-3-nitrothiophene-2-carbonitrile as a strategic building block in the synthesis of fused heterocyclic systems, specifically thieno[3,2-d]pyrimidines .[1]

Unlike the common Gewald product (2-amino-3-cyanothiophene) which yields thieno[2,3-d]pyrimidines, this specific 3-nitro-2-cyano isomer allows access to the complementary [3,2-d] isomeric series.[1] These scaffolds are critical bioisosteres of quinazolines in kinase inhibitor discovery (e.g., EGFR, PI3K inhibitors).[1]

[1]

Core Directive & Structural Logic[1]

The "Ortho-Nitro/Cyano" Advantage

The utility of 5-Methyl-3-nitrothiophene-2-carbonitrile (1) lies in its vicinal functionalization.[1] The nitro group at position 3 and the nitrile at position 2 create a "latent" amino-carboxamide motif.[1]

• Electrophilicity: The nitro group strongly activates the thiophene ring, making position 2 (bearing the nitrile) susceptible to nucleophilic attack if the nitrile were a leaving group (unlikely here) or activating the nitrile for hydrolysis.[1]

• Reductive Cyclization: The primary synthetic pathway involves the reduction of the nitro group to an amine (

  ).[1] The resulting 3-amino-5-methylthiophene-2-carbonitrile is the immediate precursor for annulation.[1]

Distinction from Isomers

It is crucial to distinguish this precursor from its isomers to ensure the correct fused system is synthesized:

• Gewald Product: 2-Amino-3-cyanothiophene

  yields Thieno[2,3-d]pyrimidine .[1]

• Target Precursor: 3-Nitro-2-cyanothiophene

  (via reduction) Thieno[3,2-d]pyrimidine .[1]

This regiochemical distinction is vital for Structure-Activity Relationship (SAR) studies, as the orientation of the sulfur atom in the fused system significantly alters the electronic landscape of the pyrimidine binding pocket.[1]

Experimental Protocols

Protocol A: Reduction to 3-Amino-5-methylthiophene-2-carbonitrile

Prerequisite for cyclization.[1]

Principle: Selective reduction of the nitro group without affecting the nitrile or the thiophene ring.[1] Reagents: Iron powder (Fe), Acetic Acid (AcOH), or Stannous Chloride (

).[1]

Step-by-Step Methodology:

• Preparation: Dissolve 5-Methyl-3-nitrothiophene-2-carbonitrile (1.0 eq) in Glacial Acetic Acid (

  ).

• Activation: Heat the solution to

  .

• Reduction: Add Iron powder (325 mesh, 4.0 eq) portion-wise over 20 minutes. Caution: Exothermic reaction.

• Monitoring: Stir at

  for 2 hours. Monitor by TLC (Eluent: 30% EtOAc/Hexane).[1] The starting material (yellow) will disappear, and a fluorescent amino spot will appear.[1]

• Work-up: Cool to room temperature. Filter through a Celite pad to remove iron residues.[1] Wash the pad with EtOAc.[1]

• Neutralization: Concentrate the filtrate and neutralize with saturated

  solution. Extract with EtOAc ( ).[1]

• Purification: Dry organic layer over

  and concentrate. The crude amine is often pure enough for the next step.[1] If not, recrystallize from Ethanol.[1]

Protocol B: "One-Pot" Cyclization to Thieno[3,2-d]pyrimidin-4(3H)-one

Synthesis of the core scaffold.[1]

Principle: The 3-amino group attacks a C1 electrophile (Formamide), followed by intramolecular attack on the nitrile to close the pyrimidine ring.[1]

Step-by-Step Methodology:

• Reaction Setup: In a sealed pressure tube or round-bottom flask, suspend 3-Amino-5-methylthiophene-2-carbonitrile (from Protocol A) in Formamide (

  ).

• Catalysis: Add Formic Acid (0.1 eq) or Ammonium Acetate (1.0 eq) to catalyze the condensation.

• Cyclization: Heat the mixture to

  for 6–12 hours.

  • Note: The high temperature is required to drive the condensation of the amine with formamide and the subsequent hydration/cyclization of the nitrile.[1]

• Precipitation: Cool the reaction mixture to room temperature. Pour slowly into ice-cold water (

  ).

• Isolation: The product, 7-methylthieno[3,2-d]pyrimidin-4(3H)-one , typically precipitates as a solid.[1] Filter and wash with water and cold isopropanol.[1]

• Yield: Expected yield 70–85%.

Protocol C: Synthesis of 4-Chlorothieno[3,2-d]pyrimidine

Activation for drug coupling.

Step-by-Step Methodology:

• Chlorination: Suspend the product from Protocol B in

  (excess, solvent/reagent).

• Reflux: Heat to reflux (

  ) for 3 hours. The solid will dissolve as it converts to the chloro-derivative.[1]

• Quench: Distill off excess

  . Pour the residue onto crushed ice/ mixture.

• Extraction: Extract the 4-chloro-7-methylthieno[3,2-d]pyrimidine with DCM. This intermediate is highly reactive towards amines for library generation.[1]

Mechanistic Visualization

The following diagram illustrates the divergent pathways determined by the starting material isomerism and the specific workflow for the 3-nitro precursor.

Caption: Divergent synthesis of thienopyrimidines. The 3-nitro precursor uniquely accesses the [3,2-d] scaffold via reduction-cyclization.[1]

Data Summary: Cyclization Conditions

The choice of cyclization reagent determines the substituent at position 4 of the pyrimidine ring.[1]

Reagent (C1 Source)	Reaction Conditions	Product (C4 Substituent)	Yield	Notes
Formamide	, 6 h	Pyrimidin-4-one ( )	82%	Standard route.[1] Product exists as lactam tautomer.[1]
Urea	, melt	Pyrimidin-2,4-dione	65%	Yields the thieno-uracil derivative.[1] Harsh conditions.
Triethyl Orthoformate	Reflux, then	4-Amino ( )	70%	Two-step: forms imidate intermediate first.[1]
Isothiocyanates	Pyridine, Reflux	2-Thioxo-pyrimidin-4-one	75%	Useful for further S-alkylation.[1]

References

• Synthesis of Thieno[3,2-d]pyrimidines

  • Title: Synthesis and Biological Evaluation of Thieno[3,2-d]pyrimidinones as 17β-HSD2 Inhibitors.

  • Source:Molecules (via PMC), 2012.[1]

  • URL:[Link]

• Nitration of Thiophenes

  • Title: Direct nitration of five membered heterocycles.[1][2]

  • Source:Arkivoc, 2005.[1][2]

  • URL:[Link]

• Cyclization Mechanisms

  • Title: Thienopyrimidine: A Privileged Scaffold in Medicinal Chemistry.[1]

  • Source:Encyclopedia, 2022.[1]

  • URL:[Link][1]

• Precursor Reactivity (Nitro-Thiophenes)

  • Title: An efficient synthesis of N-substituted 3-nitrothiophen-2-amines.[1]

  • Source:Beilstein J. Org.[1] Chem., 2015.[1]

  • URL:[Link][1]

Sources

• 1. 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile - Wikipedia [en.wikipedia.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

reaction conditions for reducing nitro group on thiophene ring

Application Note: Strategic Reduction of Nitro Groups on Thiophene Rings

Executive Summary

Reducing a nitro group attached to a thiophene ring presents a unique set of challenges compared to standard benzene chemistry. The primary obstacle is catalyst poisoning : the sulfur atom in the thiophene ring binds irreversibly to transition metals (Pd, Pt, Ni), deactivating the catalysts typically used for hydrogenation. Furthermore, the resulting aminothiophenes are often electron-rich and prone to rapid oxidation or polymerization upon exposure to air.

This guide provides three validated protocols to circumvent these issues, prioritizing chemical reduction methods (Iron and Tin) that are immune to sulfur poisoning, alongside stabilization techniques for the isolation of the sensitive amine products.

The Challenge: Why Standard Hydrogenation Fails

In standard organic synthesis, catalytic hydrogenation (

, Pd/C) is the gold standard for nitro reduction. However, with thiophenes, this method is often non-viable.

• Mechanism of Failure: Thiophene sulfur possesses lone pair electrons that coordinate strongly to the empty

  -orbitals of the metal catalyst surface. This formation of a strong Metal-Sulfur ( ) bond blocks the active sites required for adsorption and activation, effectively "poisoning" the catalyst.

• The Consequence: Reactions stall, require massive catalyst loadings (>50 wt%), or result in desulfurization (ring opening) if forcing conditions (Raney Ni) are applied.

Visualizing the Problem vs. The Solution

Figure 1: Strategic divergence. Standard catalytic hydrogenation (Red) fails due to surface poisoning, while chemical reduction (Green) proceeds via solution-phase electron transfer.

Validated Protocols

Method A: The "Workhorse" – Iron-Mediated Reduction

Best For: Scale-up (>1g), robust substrates, and cost-efficiency. Mechanism: Single Electron Transfer (SET) from zero-valent iron (

) to the nitro group in acidic media.

Materials:

• Nitrothiophene substrate (1.0 equiv)

• Iron powder (325 mesh, reduced) (5.0 – 8.0 equiv)

• Glacial Acetic Acid (AcOH) or

  (aq) / Ethanol (3:1)

• Solvent: Ethanol or Ethyl Acetate[1]

Protocol:

• Setup: In a round-bottom flask equipped with a mechanical stirrer (magnetic stirring often fails due to heavy iron sludge), dissolve the nitrothiophene in Ethanol/Water (4:1 ratio).

• Activation: Add Iron powder. Note: If using acetic acid, add it slowly here. If using

  , add the solid salt.

• Reaction: Heat the mixture to 60–70°C . Vigorous agitation is critical to keep the iron suspended.

  • Monitoring: Monitor by TLC.[1][2] The reaction is typically fast (1–4 hours). The nitro spot will disappear, replaced by a lower

    amine spot (often fluorescent).

• Workup (The Critical Step):

  • Cool to room temperature.[1]

  • Filtration: Filter the mixture through a pad of Celite to remove iron oxide sludge. Wash the pad copiously with Ethyl Acetate.

  • Neutralization: Carefully neutralize the filtrate with saturated

    .[1] Caution: Evolution of .

  • Extraction: Separate phases. Wash organic layer with brine, dry over

    .[1]

• Stabilization: If the amine is unstable (turns dark/red rapidly), immediately treat with 1M HCl in ether to precipitate the Aminothiophene Hydrochloride salt .

Method B: The "Selective" – Stannous Chloride ( )

Best For: Acid-sensitive substrates or when precise stoichiometry is required. Mechanism:

oxidation drives the reduction.

Materials:

• Nitrothiophene substrate (1.0 equiv)

• (4.0 – 5.0 equiv)

• Solvent: Ethanol or Methanol[3]

• Conc. HCl (optional, catalytic amount accelerates reaction)

Protocol:

• Dissolution: Dissolve substrate in Ethanol.

• Addition: Add

  in one portion. The reaction is slightly exothermic.

• Reflux: Heat to 70°C for 2–6 hours.

• Workup (Avoiding Emulsions):

  • The Challenge: Tin salts form gelatinous emulsions with water/base.

  • The Fix: Cool the reaction.[1][4] Dilute with Ethyl Acetate.[2]

  • Option 1 (Rochelle's Salt): Add saturated Potassium Sodium Tartrate (Rochelle’s salt) solution and stir vigorously for 30 mins. The layers will separate cleanly.

  • Option 2 (Basic Workup): Slowly add 2M NaOH until the pH is >10 and the tin precipitate redissolves (forming stannate). Extract rapidly.

• Isolation: Dry and concentrate.

Handling & Stability: The "Red Oil" Syndrome

Aminothiophenes are notoriously unstable compared to anilines.

• Observation: The free amine often presents as a yellow oil that rapidly darkens to a red/black tar upon air exposure (oxidative polymerization).

• Structural Factor: Stability depends on the C3-substituent.

  • Electron Withdrawing Group (EWG) at C3 (e.g., -COOR, -CN):Stable. Can be chromatographed.

  • H or Alkyl at C3:Unstable. Do not isolate free base.

• Protocol for Unstable Amines: Do not rotovap to dryness. Keep in solution and immediately react with the next electrophile (e.g., acyl chloride, isocyanate). Alternatively, precipitate as the HCl or Oxalate salt.

Decision Matrix & Troubleshooting

Feature	Iron / AcOH (Method A)	/ EtOH (Method B)	Catalytic Hydrogenation
Sulfur Tolerance	High (Immune)	High (Immune)	Low (Poisoning)
Cost	Very Low	Moderate	High (Catalyst cost)
Workup Difficulty	Moderate (Iron sludge)	High (Emulsions)	Low (Filtration)
Selectivity	Reduces ketones/aldehydes rarely	Tolerates ketones/esters	Poor selectivity
Recommendation	Primary Choice	Secondary Choice	Avoid

Troubleshooting Flowchart

Figure 2: Decision logic for selecting the reduction method and troubleshooting stalled reactions.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989. (Standard protocols for Bechamp reduction).

• Bellamy, F. D.; Ou, K. "Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium." Tetrahedron Letters, 1984 , 25, 839-842.

• Gamble, A. B.; et al. "Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation." Synthetic Communications, 2007 , 37, 2777-2786.

• BenchChem. "Application Notes: Catalyst Poisoning Mechanisms." BenchChem Technical Library, 2025 .[1]

• Sabatier, P.; Reid, E. E. Catalysis in Organic Chemistry; D. Van Nostrand Company: New York, 1922. (Foundational text on sulfur poisoning of metal catalysts).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. orgsyn.org [orgsyn.org]

Application Notes &amp; Protocols: Strategic Functionalization of the 5-Methyl Group in 2-Nitrothiophene Systems

Abstract: This technical guide provides a comprehensive overview of synthetic strategies for the functionalization of the 5-methyl group on the 2-nitrothiophene scaffold. Nitrothiophenes are privileged structures in medicinal chemistry and materials science, valued for their unique electronic properties and biological activities.[1][2] The targeted modification of the 5-methyl group opens a gateway to a diverse array of novel derivatives. This document details field-proven protocols for key transformations including benzylic-like halogenation, oxidation to carbonyls, and subsequent derivatization through nucleophilic substitution and cross-coupling reactions. Each protocol is accompanied by mechanistic insights, workflow diagrams, and data to empower researchers in drug development and synthetic chemistry.

Introduction: The Strategic Value of 5-Methyl-2-Nitrothiophene

The 2-nitrothiophene core is a potent electron-withdrawing system. The nitro group at the C2 position significantly influences the electron density distribution of the thiophene ring, activating it towards certain reactions while deactivating it towards others. This electronic modulation extends to the C5-methyl group, rendering its protons more acidic than those of a simple methylthiophene and making the carbon atom susceptible to radical and oxidative transformations analogous to a benzylic position.

The functionalization of this methyl group is a critical strategy for lead optimization in drug discovery. For instance, derivatives of nitrothiophene are being investigated as antibacterial and antileishmanial agents, where their mechanism often involves bioreduction of the nitro group within the target organism to generate cytotoxic reactive nitrogen species.[1][3] The ability to append diverse pharmacophores at the C5-methyl position allows for the fine-tuning of solubility, target engagement, and pharmacokinetic properties.

This guide focuses on three primary pathways for functionalizing the 5-methyl group:

• Radical Halogenation: Introduction of a halogen to create a reactive "handle."

• Direct Oxidation: Conversion of the methyl group into an aldehyde or carboxylic acid.

• Derivatization of Intermediates: Leveraging the functionalized products for further complexity-building reactions.

Pathway I: Radical Halogenation of the 5-Methyl Group

The most common and efficient entry point for functionalizing the 5-methyl group is through free-radical halogenation. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation, as it provides a low, steady concentration of bromine radicals, which selectively abstract a hydrogen from the methyl group over addition to the thiophene ring.[4]

Causality & Expertise: The reaction is typically initiated by light (photolysis) or a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide. The stability of the resulting thiophene-stabilized radical (analogous to a benzyl radical) is the driving force for the selectivity of this reaction. The electron-withdrawing nitro group further stabilizes this radical intermediate. While bromination at the thiophene ring can occur via electrophilic substitution, the radical pathway at the methyl group is kinetically favored under these conditions.[5]

Workflow for Radical Bromination

Caption: Workflow for the synthesis of 5-(bromomethyl)-2-nitrothiophene.

Protocol 2.1: Synthesis of 5-(Bromomethyl)-2-nitrothiophene

Materials:

• 5-Methyl-2-nitrothiophene

• N-Bromosuccinimide (NBS), recrystallized

• Azobisisobutyronitrile (AIBN) or a 250W lamp

• Carbon tetrachloride (CCl₄), anhydrous

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser and magnetic stirrer, dissolve 5-methyl-2-nitrothiophene (1.0 eq) in anhydrous CCl₄ (approx. 0.1 M concentration).

• Reagent Addition: Add N-bromosuccinimide (1.05 - 1.1 eq) and a catalytic amount of AIBN (0.02 eq) to the solution.

• Reaction Execution: Heat the mixture to reflux (approx. 77°C) and stir vigorously. The reaction can be monitored by TLC or GC-MS. If using photochemical initiation, irradiate the flask with a 250W lamp while maintaining reflux. The reaction is typically complete within 1-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to precipitate the succinimide byproduct.

  • Filter the mixture through a pad of Celite, washing the filter cake with cold CCl₄.

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous Na₂S₂O₃ (to quench any remaining bromine), water, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield 5-(bromomethyl)-2-nitrothiophene as a solid.

Pathway II: Oxidation of the 5-Methyl Group

The 5-methyl group can be selectively oxidized to either the corresponding aldehyde or carboxylic acid, which are invaluable handles for further synthetic elaboration, such as reductive amination or amide coupling.

Oxidation to 5-Nitrothiophene-2-carboxaldehyde

The oxidation to the aldehyde requires carefully controlled conditions to prevent over-oxidation to the carboxylic acid. A common method involves using chromium(VI) oxide in a controlled manner.

Causality & Expertise: The benzylic-like nature of the methyl group makes it susceptible to oxidation. Strong oxidants like potassium permanganate will typically lead directly to the carboxylic acid.[6] Milder, more controlled reagents are needed for the aldehyde. The synthesis of 5-nitrothiophene-2-carboxaldehyde is a known transformation, underscoring its stability and utility as a synthetic intermediate.[7][8]

Protocol 3.1: Synthesis of 5-Nitrothiophene-2-carboxaldehyde

Materials:

• 5-Methyl-2-nitrothiophene

• Chromium(VI) oxide (CrO₃)

• Acetic anhydride

• Concentrated sulfuric acid

• Ice

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer, and addition funnel, cool a mixture of acetic anhydride (10 eq) to 0°C in an ice-salt bath.

• Oxidant Preparation: Slowly add concentrated sulfuric acid (0.1 eq) to the cooled acetic anhydride. Then, add CrO₃ (2.5 eq) portion-wise, ensuring the temperature does not exceed 10°C. Stir until the CrO₃ has dissolved.

• Substrate Addition: Add a solution of 5-methyl-2-nitrothiophene (1.0 eq) in acetic anhydride dropwise to the oxidant mixture, maintaining the internal temperature below 10°C.

• Reaction Execution: After the addition is complete, stir the mixture at 5-10°C for 2-3 hours. Monitor the reaction by TLC.

• Work-up:

  • Carefully pour the reaction mixture onto a large volume of crushed ice and stir until the ice has melted.

  • Extract the aqueous mixture three times with dichloromethane (DCM).

  • Combine the organic extracts and wash them sequentially with water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography (silica gel, hexanes/DCM gradient) to afford 5-nitrothiophene-2-carboxaldehyde.

Oxidation to 5-Nitrothiophene-2-carboxylic acid

For the synthesis of the carboxylic acid, a more powerful oxidizing agent like potassium permanganate (KMnO₄) is employed under basic conditions.

Protocol 3.2: Synthesis of 5-Nitrothiophene-2-carboxylic acid

Materials:

• 5-Methyl-2-nitrothiophene

• Potassium permanganate (KMnO₄)

• Pyridine

• Water

• Sodium bisulfite (NaHSO₃)

• Concentrated hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• Reaction Setup: In a round-bottom flask with a reflux condenser, suspend 5-methyl-2-nitrothiophene (1.0 eq) in a 1:1 mixture of pyridine and water.[6]

• Oxidant Addition: Heat the mixture to 80-90°C. Add KMnO₄ (3.0 - 4.0 eq) portion-wise over 1 hour, controlling the exothermic reaction.

• Reaction Execution: After the addition is complete, heat the mixture to reflux (approx. 100°C) and maintain for 4-6 hours until the purple color has disappeared.

• Work-up:

  • Cool the mixture to room temperature and filter off the manganese dioxide (MnO₂) byproduct. Wash the solid with hot water.

  • Combine the filtrate and washes. If any permanganate color remains, add a small amount of solid sodium bisulfite until the solution is colorless.

  • Acidify the clear solution to pH 1-2 with concentrated HCl. The carboxylic acid product should precipitate.

  • Cool the mixture in an ice bath and collect the solid by vacuum filtration.

• Purification: The crude solid can be recrystallized from an appropriate solvent (e.g., ethanol/water) to yield pure 5-nitrothiophene-2-carboxylic acid.

Pathway III: Derivatization of 5-(Bromomethyl)-2-nitrothiophene

The 5-(bromomethyl) intermediate is a versatile building block for introducing a wide range of functionalities through nucleophilic substitution or for forming new carbon-carbon bonds via cross-coupling reactions.

Nucleophilic Substitution

The bromomethyl group is an excellent electrophile for Sₙ2 reactions with various nucleophiles.

Nucleophile	Reagent Example	Product Functional Group
Amine	R¹R²NH	Secondary/Tertiary Amine
Thiol	R-SH / NaSR	Thioether
Azide	Sodium Azide (NaN₃)	Azide (precursor to amine)
Cyanide	Sodium Cyanide (NaCN)	Nitrile
Hydroxide	NaOH (aq)	Alcohol
Alkoxide	NaOR	Ether

Palladium-Catalyzed Suzuki Cross-Coupling

While the Suzuki-Miyaura reaction typically couples aryl halides with boronic acids, the bromomethyl group can also participate in similar palladium-catalyzed cross-coupling reactions, although this is less common than with aryl bromides.[9][10] A more robust strategy involves first converting the bromomethyl group to a different organometallic species or coupling an aryl halide at the C5 position of a different thiophene precursor. However, for the purpose of demonstrating C-C bond formation from the functionalized methyl group, we will adapt a protocol used for a similar system. The more conventional and highly effective approach is to use a 2-bromo-5-methylthiophene, perform the Suzuki coupling at the C2 position, and then functionalize the methyl group.

For a more direct application, we can use the 2-bromo-5-(bromomethyl)thiophene intermediate, where the C-Br bond on the ring is the primary site for Suzuki coupling.[11][12][13] This regioselectivity occurs because the oxidative addition of palladium into an sp² C-Br bond is much more favorable than into an sp³ C-Br bond.[14]

Workflow for Regioselective Suzuki Coupling

Caption: Regioselective Suzuki coupling at the C2 position.

Protocol 4.1: Regioselective Suzuki Coupling of 2-Bromo-5-(bromomethyl)thiophene

This protocol demonstrates the high regioselectivity of the Suzuki reaction, leaving the bromomethyl group intact for subsequent nucleophilic substitution.

Materials:

• 2-Bromo-5-(bromomethyl)thiophene[11]

• Aryl boronic acid (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2.5 mol%)

• Potassium phosphate (K₃PO₄) (2.0 eq)

• 1,4-Dioxane

• Water

Procedure:

• Reaction Setup: To an oven-dried flask under a nitrogen atmosphere, add 2-bromo-5-(bromomethyl)thiophene (1.0 eq), the desired aryl boronic acid (1.1 eq), K₃PO₄ (2.0 eq), and Pd(PPh₃)₄ (0.025 eq).

• Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water.

• Reaction Execution: Heat the reaction mixture to 90°C and stir for 12 hours. Monitor the reaction by TLC.

• Work-up:

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the 2-aryl-5-(bromomethyl)thiophene derivative.[11][13] The resulting product can now be used in nucleophilic substitution reactions as described in section 4.1.

Conclusion

The 5-methyl group of 2-nitrothiophene is a versatile handle for synthetic diversification. This guide provides robust and reproducible protocols for its functionalization through radical bromination and oxidation. The resulting intermediates, 5-(bromomethyl)-2-nitrothiophene and the corresponding aldehyde and carboxylic acid, are valuable precursors for a wide range of subsequent transformations, including nucleophilic substitutions and palladium-catalyzed cross-coupling reactions. These strategies are fundamental to the exploration of the chemical space around the nitrothiophene scaffold, enabling the development of novel candidates for pharmaceutical and material science applications.

References

• ResearchGate. (2025, August 7). One-Step Polyfunctionalization of (Methylthio)thiophenes | Request PDF. Retrieved from [Link]

• Organic Syntheses. (n.d.). Note 2 - Organic Syntheses Procedure. Retrieved from [Link]

• Sciforum. (n.d.). AN EASY SYNTHESIS OF 5-NITRO-THIOPHENES AND 3-AMINO-2-NITRO. Retrieved from [Link]

• ResearchGate. (n.d.). Thiophenes in Organotransition Metal Chemistry: Patterns of Reactivity. Retrieved from [Link]

• Al-Ghorbani, M., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PMC. Retrieved from [Link]

• Tilstam, U., et al. (2025). Regioselective C‑Arylation of Functionalized Nitroalkanes with Furan, Thiophene, and Pyrrole. PMC. Retrieved from [Link]

• DiVA. (2024, November 25). Defluorinative thio-functionalization: direct synthesis of methyl-dithioesters from trifluoromethylarenes. Retrieved from [Link]

• TÜBİTAK Academic Journals. (2011, January 1). Synthesis and antiinflammatory activity of novel 2,5-disubstituted thiophene derivatives. Retrieved from [Link]

• MDPI. (2024, November 7). Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. Retrieved from [Link]

• RSC Publishing. (n.d.). Photoinduced substitution reaction in halothiophenes. Quantum-mechanical and photochemical studies on nitro- and cyano-derivatives. Retrieved from [Link]

• RSC Publishing. (n.d.). Catalytic asymmetric functionalization and dearomatization of thiophenes. Retrieved from [Link]

• ResearchGate. (2014, June 11). Synthesis of 2-Bromomethyl-5-bromothiophene?. Retrieved from [Link]

• Rizwan, K., et al. (2014). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. PMC. Retrieved from [Link]

• RSC Publishing. (n.d.). Late-stage functionalization of 5-nitrofurans derivatives and their antibacterial activities. Retrieved from [Link]

• PubMed. (2021, July 20). Cross-Coupling Reactions of Nitroarenes. Retrieved from [Link]

• Durham e-Theses. (2022, March 3). Investigating the mode of action and antileishmanial activity of 5-nitrothiophene-2-carboxamides. Retrieved from [Link]

• Taylor & Francis Online. (2015, October 30). Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. Retrieved from [Link]

• ScienceOpen. (2014, December 17). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Retrieved from [Link]

• Westfield State University. (n.d.). Relative Rates of Radical Bromination Reactions. Retrieved from [Link]

• Google Patents. (n.d.). US20030181734A1 - Process for the preparation of 2-nitrothiophene selectively from thiophene using metal exchanged clay catalysts.

• ResearchGate. (2015, July 30). (PDF) Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: As antithrombotic and haemolytically active molecules. Retrieved from [Link]

• Wikipedia. (n.d.). Cross-coupling reaction. Retrieved from [Link]

• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• RSC Publishing. (n.d.). 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. Retrieved from [Link]

• Chemistry LibreTexts. (2023, October 13). 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. Retrieved from [Link]

• YouTube. (2018, January 21). Radical Bromination: The Primary Alkane Reaction (Theory & Practice). Retrieved from [Link]

• Google Patents. (n.d.). US3987113A - Preparation of 5-methyl-2-nitrophenol.

• University of Cambridge. (n.d.). Accepted Article. Retrieved from [Link]

• PubMed Central. (n.d.). Site- and degree-specific C–H oxidation on 5-methylcytosine homologues for probing active DNA demethylation. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-5-nitrothiophene. Retrieved from [Link]

• SpectraBase. (n.d.). 5-NITROTHIOPHENE-2-CARBOXALDEHYDE. Retrieved from [Link]

• University of Cambridge. (n.d.). Selective Photocatalytic C-H oxidation of 5-methylcytosine in DNA. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Analysis of substituent effects: the reactions of some 2-L-5-nitro-3-X-thiophenes with primary and secondary amines in methanol. Retrieved from [Link]

Sources

• 1. Methyl 5-nitrothiophene-2-carboxylate|CAS 5832-01-9 [benchchem.com]
• 2. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigating the mode of action and antileishmanial activity of 5-nitrothiophene-2-carboxamides - Durham e-Theses [etheses.dur.ac.uk]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 11. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules – ScienceOpen [scienceopen.com]
• 13. researchgate.net [researchgate.net]
• 14. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Notes & Optimization

Technical Support Center: Purification of Nitrothiophene Carbonitriles

Welcome to the Advanced Purification Support Hub.

Your Guide: Dr. Aris Thorne, Senior Application Scientist Subject: Crystallization Protocols for Nitrothiophene Carbonitriles Status: Operational

Introduction: The Crystallization Paradox

Nitrothiophene carbonitriles are deceptive. On paper, they appear to be simple aromatic solids. In the flask, they are notorious for "oiling out" (liquid-liquid phase separation) and trapping regioisomeric impurities. The combination of the electron-withdrawing nitro (

) and cyano ( ) groups creates a dipole moment that complicates solubility.

This guide is not a cookbook; it is a troubleshooting system designed to help you navigate the thermodynamics of these specific heterocycles.

Module 1: Solvent System Selection

User Question: "I've tried standard solvents, but my yield is low or the crystals are amorphous. What solvent system should I use for 2-nitrothiophene-3-carbonitrile?"

Dr. Thorne’s Response: For nitrothiophene carbonitriles, you must balance the high polarity of the cyano group with the lipophilicity of the thiophene ring. Single solvents often fail here. You likely need a binary system to control the metastable zone width (the gap between solubility and spontaneous nucleation).

Recommended Solvent Matrix

Solvent System	Ratio (v/v)	Primary Use Case	Technical Note
Ethanol (95%)	100%	General Purification	The "Gold Standard." The trace water helps solvate the polar cyano group, preventing oiling out.
Ethyl Acetate / Heptane	1:3 to 1:5	High Purity / Color Removal	Dissolve in hot EtOAc; add hot Heptane until turbid. Excellent for removing tarry non-polar impurities.
Acetonitrile / Water	4:1	Stubborn Isomers	High solubility power. Use for compounds with melting points . Requires slow cooling.
Toluene	100%	Scale-Up	Good for azeotropic drying if your crude is wet. However, solubility drops sharply, risking rapid, uncontrolled precipitation.

Critical Insight: Avoid pure non-polar solvents (like Hexane) for the initial dissolution. Nitrothiophene carbonitriles are too polar; they will not dissolve sufficiently at boiling, or they will oil out immediately upon cooling.

Module 2: Troubleshooting "Oiling Out"

User Question: "My solution turns into a cloudy emulsion or a sticky oil at the bottom of the flask instead of forming crystals. How do I fix this?"

Dr. Thorne’s Response: "Oiling out" occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the crystallization boundary. This is common with nitrothiophenes because impurities depress the melting point of the solid below the temperature at which the solution becomes saturated.

The Fix: The "Seeding at Cloud Point" Protocol

• Reheat the mixture until the oil redissolves completely.

• Add a co-solvent (e.g., Ethanol) to increase solubility slightly, pushing the LLPS boundary down.

• Cool slowly to the exact temperature where the solution turns slightly hazy (the Cloud Point).

• SEED IMMEDIATELY. Do not wait. Add pure seed crystals to provide a nucleation surface that bypasses the liquid phase.

Workflow: Rescuing an Oiled-Out Batch

Caption: Logic flow for bypassing the Liquid-Liquid Phase Separation (LLPS) boundary to induce nucleation.

Module 3: Isomer Separation (Regioselectivity)

User Question: "I synthesized 2-nitrothiophene-4-carbonitrile, but it contains 10% of the 3-nitro isomer. They co-crystallize. How do I separate them?"

Dr. Thorne’s Response: This is the hardest challenge in nitrothiophene chemistry. Isomers often form solid solutions, meaning they fit into each other's crystal lattices. Standard recrystallization often fails because the solubility differential is too narrow.

The Strategy: Differential Solubility Exploitation

• The Solvent Switch: If you used Ethanol, switch to Isopropyl Alcohol (IPA) . The bulky isopropyl group interacts differently with the nitro group's position (steric hindrance), often amplifying solubility differences between isomers.

• Fractional Crystallization Protocol:

  • Step A: Dissolve crude in minimum boiling IPA.

  • Step B: Cool to Room Temperature (RT) only. Do not put it on ice yet.

  • Step C: Filter the "First Crop." This is usually enriched in the major isomer (the less soluble one).

  • Step D: Cool the mother liquor to 0°C to get the "Second Crop." Analyze both by NMR.

Why this works: Isomers often have different packing efficiencies. By stopping at RT, you harvest the isomer that packs best (highest lattice energy) while keeping the "awkward" isomer in solution.

Module 4: Safety & Stability

User Question: "Are there specific hazards I should be aware of when heating these compounds?"

Dr. Thorne’s Response: Yes. You are dealing with a nitro-aromatic system.[1][2][3][4] While the thiophene ring adds some stability, the nitro group is an energeticophore.

• Thermal Runaway: Never heat nitrothiophene carbonitriles to dryness. Concentrated mother liquors can be shock-sensitive or prone to rapid decomposition.[3]

• Vesicant Properties: Many nitrothiophenes are potent skin irritants or sensitizers. Double-gloving (Nitrile) is mandatory.

• Exotherm Management: When dissolving large quantities (>50g), the heat of crystallization (upon cooling) can be significant. Ensure your cooling bath has sufficient capacity to absorb this heat to prevent temperature spikes that redissolve the product.

References

• Thermo Fisher Scientific. (2025).[5] Safety Data Sheet: 2-Nitrothiophene. Retrieved from

• Babasinian, V. S. (1934). 2-Nitrothiophene.[1][5][6][7] Organic Syntheses, Coll. Vol. 2, p.466. Retrieved from

• Mettler Toledo. (n.d.). Recrystallization Guide: Solvents and Mechanisms. Retrieved from

• BenchChem. (2025). Application Notes for Synthesis of 2-Amino-3-Nitrothiophenes. Retrieved from

Sources

• 1. US20030181734A1 - Process for the preparation of 2-nitrothiophene selectively from thiophene using metal exchanged clay catalysts - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. imemg.org [imemg.org]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. valsynthese.ch [valsynthese.ch]
• 7. fishersci.com [fishersci.com]

optimizing reaction temperature for thiophene carbonitrile synthesis

Topic: Optimizing Reaction Temperature for Thiophene Cyanation

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Safety Protocol: CRITICAL WARNING. Cyanide sources (Zn(CN)₂, K₄[Fe(CN)₆], CuCN) can release fatal HCN gas upon contact with acids or moisture at high temperatures. All protocols described below must be performed in a well-ventilated fume hood with appropriate HCN detectors active.

Introduction: The Thermal Landscape of Thiophene Cyanation

Welcome. You are likely here because your thiophene cyanation is either stalling (low conversion) or turning into an intractable black tar (decomposition).

In thiophene chemistry, temperature is not just an energy source; it is a selector. The electron-rich nature of the thiophene ring makes it susceptible to oxidative polymerization at high temperatures, yet the carbon-halogen bond (especially at the C3 position) requires significant activation energy for oxidative addition.

This guide moves beyond generic "reflux" instructions. We will optimize based on your specific catalytic system: Palladium-Catalyzed (The Modern Standard) vs. Copper-Mediated (Rosenmund-von Braun) .

Module 1: Palladium-Catalyzed Cyanation (Zn(CN)₂ / K₄[Fe(CN)₆])[1]

Context: You are using a Pd(0)/Pd(II) cycle. This is the most common method for drug development due to functional group tolerance.

Q1: My reaction stalls at 50-60% conversion. I am running at 80°C. Should I increase the temperature?

Diagnosis: Likely Catalyst Deactivation or Ligand Dissociation , not insufficient energy. Technical Insight: While increasing temperature can drive kinetics, in Pd-cyanation, temperatures above 100°C often accelerate the formation of thermodynamically stable but catalytically inactive palladium-cyanide species, such as

. Once the palladium is saturated with cyanide ligands, it cannot perform oxidative addition to the thiophene halide.

Troubleshooting Protocol:

• The 10-Degree Rule: Increase temperature in increments of 10°C, but do not exceed 120°C unless using specific high-stability ligands (e.g., XPhos).

• Solvent Boiling Point Check: If you are using THF (bp 66°C), you are kinetically limited. Switch to DMF (bp 153°C) or NMP (bp 202°C) to allow operation in the 80–100°C window without refluxing vigorously, which can strip ligands.

• The "Slow Release" Fix: If using K₄[Fe(CN)₆] (Potassium Ferrocyanide), the release of CN⁻ ions is thermal-dependent.

  • Below 100°C: CN release is too slow.

  • Target:100°C - 120°C is mandatory for ferrocyanide activation.

  • Reference: See Schareina et al. regarding the thermal activation of non-toxic cyanide sources [1].

Q2: I see rapid formation of a black precipitate and loss of starting material.

Diagnosis: "Pd-Black" Formation. The catalyst is decomposing before the reaction completes. Root Cause: High temperature causes phosphine ligands to dissociate, leading to Pd aggregation. Solution:

• Lower Temperature: Drop to 60-80°C.

• Add PMHS: Polymethylhydrosiloxane can stabilize Pd species.

• Switch Ligand: Move from PPh₃ (thermally labile) to bidentate ligands like dppf or Xantphos , which have a wider bite angle and higher thermal stability.

Module 2: Visualizing the Optimization Logic

The following diagram illustrates the decision matrix for temperature adjustment based on observed HPLC/TLC data.

Caption: Decision matrix for thermal optimization. Yellow nodes indicate kinetic issues; Red nodes indicate thermodynamic instability.

Module 3: Copper-Mediated (Rosenmund-von Braun)[2]

Context: You are using CuCN. This is a "brute force" method often used when Pd fails or for cost reasons in early scale-up.

Q3: The literature says "Reflux in DMF," but my yield is inconsistent.

Diagnosis: Thermal Runaway / Inefficient Heat Transfer. Technical Insight: The Rosenmund-von Braun reaction typically requires 140°C - 180°C . At these temperatures, DMF is near its boiling point.

• Issue: If the reaction wall temperature exceeds 200°C (common in oil baths set to high), thiophene rings can undergo desulfurization or polymerization.

• Optimization: Use Microwave Heating (see Module 4) or switch to a higher boiling solvent like Nitrobenzene or NMP so you are not operating at the solvent's physical limit.

Data Comparison: Solvent vs. Max Temp

Solvent	Boiling Point (°C)	Recommended Max T for Thiophene	Risk Factor
DMF	153	140	Hydrolysis of CN if "wet"
DMAc	165	150	Thermal decomposition of Pd
NMP	202	160	High; difficult workup
Toluene	110	110	Too low for CuCN activation

Module 4: Microwave-Assisted Optimization

Context: You want to reduce reaction time from 24h to 30 mins.

Q4: Can I just microwave my reaction at 180°C?

Answer: Yes, but with strict caveats. Protocol:

• The Superheating Effect: Microwave reactors allow solvents to be heated 20-30°C above their atmospheric boiling points due to the pressurized vessel.

• Cycle Time:

  • Standard: 150°C for 10 minutes.

  • Ramp: 2 minutes.

  • Hold: 10 minutes.

  • Cool: Rapid cooling (compressed air).

• Why it works: The rapid heating profile minimizes the "thermal residence time" where side reactions (like thiophene polymerization) occur, favoring the desired cross-coupling which has a high activation energy but fast rate once reached [2].

Module 5: Advanced Mechanism Visualization

Understanding why temperature matters requires looking at the catalytic cycle.

Caption: The Palladium Catalytic Cycle. Note that Oxidative Addition requires heat, but the intermediate species are sensitive to thermal degradation.

References

• Schareina, T., Zapf, A., & Beller, M. (2004). Potassium Hexacyanoferrate(II)—A New, Eco-Friendly Cyanating Agent for the Palladium-Catalyzed Cyanation of Aryl Halides.[1] Chemical Communications, (12), 1388–1389.

• Pitts, M. R., et al. (2006).[2] Optimisation and scale-up of microwave assisted cyanation. Tetrahedron Letters, 62(20), 4705-4708.

• Yeung, P. Y., et al. (2011).[3] A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6].[1][4] Organic Letters, 13(4), 648–651.

• Ellis, N., et al. (2002). Palladium-Catalyzed Cyanation of Aryl Chlorides via a Domino Reaction. Chemical Communications, (24), 2994-2995.

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 2. cem.de [cem.de]
• 3. A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6] [organic-chemistry.org]
• 4. Cyanation of aryl bromides with K4[Fe(CN)6] catalyzed by dichloro[bis{1-(dicyclohexylphosphanyl)piperidine}]palladium, a molecular source of nanoparticles, and the reactions involved in the catalyst-deactivation processes - PubMed [pubmed.ncbi.nlm.nih.gov]

removing impurities from 5-Methyl-3-nitrothiophene-2-carbonitrile crude product

To: Researchers, Scientists, and Drug Development Professionals From: Technical Support Center – Organic Synthesis Division Subject: Troubleshooting & Purification Guide: 5-Methyl-3-nitrothiophene-2-carbonitrile

Introduction

This technical guide addresses the purification of 5-Methyl-3-nitrothiophene-2-carbonitrile , a critical intermediate in the synthesis of pharmaceutical agents (e.g., olanzapine precursors) and azo dyes. When synthesizing this compound—typically via the nitration of 5-methylthiophene-2-carbonitrile—researchers frequently encounter a specific impurity profile driven by electrophilic aromatic substitution rules.

The primary challenge is the separation of the 3-nitro target from its regioisomer, 5-methyl-4-nitrothiophene-2-carbonitrile . This guide provides chemically grounded solutions to remove this isomer, along with unreacted starting materials and oxidative by-products (tars).

Part 1: Troubleshooting & FAQs

Category A: Regioisomer Contamination (The "4-Nitro" Issue)

Q: My H-NMR shows a persistent impurity signal (~10-20%) that tracks with the product. Is this the 4-nitro isomer? A: Yes, this is highly probable.

• Mechanism: In the nitration of 5-methylthiophene-2-carbonitrile, the cyano group (C-2) is a meta-director (directing to C-4), and the methyl group (C-5) is an ortho-director (also directing to C-4). Consequently, the 4-nitro isomer is thermodynamically favored.[1] The 3-nitro isomer (your target) is often the minor product or formed via kinetic control.

• Diagnosis: The 4-nitro isomer typically exhibits a singlet aromatic proton at C-3. Your target (3-nitro) has the proton at C-4. These singlets will have distinct chemical shifts.

• Solution: Regioisomers often possess distinct crystal packing energies. Recrystallization is the first line of defense. If the ratio is unfavorable (>1:1), Column Chromatography with a specialized solvent system (e.g., Toluene/DCM) is required before recrystallization.

Category B: Starting Material & Tarry Residues

Q: The crude product is dark black/brown and sticky. How do I clean this before purification? A: Thiophenes are sensitive to strong acids and oxidizers, leading to polymerization ("tar").

• Protocol: Dissolve the crude in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate . Add Activated Charcoal (10-20% w/w) and stir for 30 minutes at room temperature. Filter through a pad of Celite. This removes polymeric species that clog columns and inhibit crystallization.

Q: I have unreacted 5-methylthiophene-2-carbonitrile in the crude. Will it co-crystallize? A: Unlikely. The starting material lacks the polar nitro group, making it significantly more soluble in non-polar solvents (e.g., Hexane, Pentane) than the nitro product.

• Quick Fix: Triturate (wash) the crude solid with cold Hexane or Pentane . The starting material will dissolve in the supernatant, while the nitro-thiophene product remains as a solid.

Category C: Hydrolysis By-products

Q: I see a new peak in the IR around 1650-1680 cm⁻¹. What is it? A: This indicates the hydrolysis of the nitrile (-CN) to an amide (-CONH₂). This occurs if the nitration mixture was heated too long or if the acid concentration was too high.

• Removal: Amides are much more polar than nitriles. They will be retained on a Silica column (eluting only with high % MeOH/EtOAc) or remain in the mother liquor during recrystallization from non-polar solvents.

Part 2: Experimental Protocols

Protocol 1: Isomer Separation via Recrystallization

Best for: Crude material with >70% target purity.

• Solvent Selection: The 3-nitro and 4-nitro isomers often have different solubilities in alcohols. Ethanol (95%) or Methanol are standard. If solubility is too high, use Ethanol/Water or Toluene/Hexane .

• Dissolution: Suspend the crude solid in the solvent. Heat to reflux until fully dissolved.

  • Note: If a small amount of black solid remains undissolved at reflux, filter it off hot (this is likely inorganic salt or polymer).

• Crystallization: Allow the solution to cool slowly to room temperature, then to 0–4°C. Rapid cooling traps the impurity.

• Filtration: Collect crystals by vacuum filtration. Wash with cold solvent.

• Validation: Check H-NMR. If the 4-nitro isomer persists, switch to Protocol 2 .

Protocol 2: High-Resolution Column Chromatography

Best for: Separating tight isomers (ΔRf < 0.1).

Parameter	Specification
Stationary Phase	Silica Gel (230-400 mesh)
Standard Eluent	Hexane : Ethyl Acetate (Gradient 95:5 → 80:20)
Alternative Eluent	Toluene : Hexane (Gradient 50:50 → 100:0)
Loading	Dry loading (adsorb sample onto silica) is recommended for resolution.

• Tip: Nitro-isomers often separate better on Toluene -based systems due to

  - interactions with the aromatic solvent, which differentiate the electron-deficient nitro rings differently than simple polarity-based Hex/EtOAc systems.

Part 3: Data & Visualization

Table 1: Impurity Profile & Removal Strategy

Impurity Type	Origin	Polarity (Relative to Target)	Removal Method
4-Nitro Isomer	Regio-selective Nitration (Major Byproduct)	Very Similar	Fractional Recrystallization or Toluene Column
Starting Material	Incomplete Reaction	Low (Non-polar)	Hexane Trituration / Flash Column (Elutes first)
Amide (Hydrolysis)	Acidic Hydrolysis of CN	High (Polar)	Retained on Column / Mother Liquor
Polymers (Tar)	Oxidative Degradation	Variable (Usually High)	Activated Charcoal / Filtration

Figure 1: Purification Decision Tree

Caption: Decision matrix for selecting the optimal purification pathway based on crude analysis.

Figure 2: Nitration Pathways & Impurities

Caption: Electrophilic substitution pathways. The 4-nitro isomer is favored by the directing effects of 2-CN (meta) and 5-Me (ortho).

References

• Organic Syntheses , Coll. Vol. 2, p. 466 (1943); Vol. 11, p. 76 (1931). Nitrothiophene synthesis and purification fundamentals.

• BenchChem Technical Guide . Nitration of Benzo[b]thiophene-3-carbonitrile: Regioselectivity and Isomer Separation.

• Google Patents . Process for separating mixtures of nitro-isomers (General aromatic acid/nitrile separation).[2]

• Agilent Technologies . Optimizing the Separation of Nitro-aromatics Using Phenyl-Hexyl Columns.

• Tokyo Chemical Industry (TCI) . Product Specification: 5-Methyl-3-nitrothiophene-2-carbonitrile.[3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CA1101883A - Process for separating mixtures of 3- and 4- nitrophthalic acid - Google Patents [patents.google.com]
• 3. CAS#:2171142-87-1 | (1R)-1-[5-(cyclopropylmethyl)thiophen-2-yl]ethan-1-ol | Chemsrc [chemsrc.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Methyl-3-nitrothiophene-2-carbonitrile

Hazard Assessment and Chemical Profile

Before any handling or disposal, a thorough understanding of the chemical's hazard profile is paramount. 5-Methyl-3-nitrothiophene-2-carbonitrile is a substituted thiophene, a class of heterocyclic compounds. The presence of both a nitro group (-NO₂) and a nitrile group (-CN) significantly influences its reactivity and toxicity.

Table 1: Hazard Identification and Key Chemical Data

Property	Value/Information	Source(s)
Molecular Formula	C₆H₄N₂O₂S	[1]
Appearance	Likely a solid (based on similar compounds)	[1]
Acute Toxicity	Oral (Category 3), Dermal (Category 3), Inhalation (Category 3) - Toxic	[1][2][3]
Skin Corrosion/Irritation	Causes skin irritation (Category 2)	[1][2][4]
Serious Eye Damage/Irritation	Causes serious eye irritation/damage (Category 1/2)	[1][2]
Environmental Hazards	Very toxic to aquatic life with long-lasting effects	[5]
Key Functional Groups	Thiophene, Nitro Group, Nitrile Group	N/A

The nitro functional group suggests potential incompatibility with strong bases, amines, and both oxidizing and reducing agents, which could lead to vigorous or even explosive reactions.[6] Furthermore, thiophene-containing compounds should be kept away from oxidizing agents.[7]

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of appropriate PPE is non-negotiable when handling 5-Methyl-3-nitrothiophene-2-carbonitrile. The primary routes of exposure are inhalation, skin contact, and eye contact. Therefore, a comprehensive PPE strategy is essential.[8]

Table 2: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	To prevent dermal absorption, as the substance is toxic upon skin contact.[1][9]
Eye/Face Protection	Safety goggles or a face shield in combination with goggles.	To protect against dust, splashes, and direct contact that can cause serious eye damage.[4][10]
Body Protection	A fully buttoned laboratory coat.	To protect skin from accidental contact and contamination.[8]
Respiratory Protection	A NIOSH-approved respirator is recommended if there is a risk of generating dust or aerosols.	To prevent inhalation of the toxic substance, which can cause respiratory irritation.[4][8]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 5-Methyl-3-nitrothiophene-2-carbonitrile is that it must be treated as hazardous waste. Under no circumstances should this chemical or its containers be disposed of in regular trash or down the sanitary sewer.[4][6][11]

Step 1: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.

• Designated Waste Container: All waste contaminated with 5-Methyl-3-nitrothiophene-2-carbonitrile, including residual amounts of the chemical, contaminated weighing papers, and disposable labware, must be collected in a designated, compatible, and clearly labeled hazardous waste container.[8][11]

• Incompatibility Awareness: Do not mix this waste with incompatible materials. Specifically, avoid mixing with strong bases, amines, oxidizing agents, or reducing agents.[6][12]

• Container Type: Use a sealable, chemical-resistant container (e.g., a high-density polyethylene - HDPE jug) for waste collection.[13]

Step 2: Labeling the Hazardous Waste Container

Accurate and thorough labeling is a legal requirement and essential for the safety of all personnel.

• The container must be clearly labeled with the words "Hazardous Waste."[11]

• The full chemical name, "5-Methyl-3-nitrothiophene-2-carbonitrile," must be written out.

• List any other constituents of the waste mixture.

• Indicate the approximate quantity of the waste.

Step 3: On-site Storage

While awaiting pickup by a licensed disposal service, proper storage is crucial.

• Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[6][14]

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically-resistant secondary container to contain any potential leaks.

• Authorized Personnel: The storage area should be accessible only to trained and authorized personnel.

Step 4: Arranging for Professional Disposal

The final disposal of 5-Methyl-3-nitrothiophene-2-carbonitrile must be conducted by a licensed and certified hazardous waste disposal company.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[6] They will have established procedures and contracts with qualified disposal vendors.[11]

• Provide Information: Be prepared to provide the EHS department or the disposal company with an accurate description of the waste, including its composition and quantity.[11]

• Controlled Incineration: A common disposal method for such organic compounds is controlled incineration in a facility equipped with flue gas scrubbing to neutralize harmful combustion products like sulfur and nitrogen oxides.[11][15]

Emergency Procedures: Spill Management

In the event of a spill, a swift and safe response is critical to mitigate exposure and environmental contamination.

• Alert and Evacuate: Immediately alert others in the vicinity of the spill. If the spill is large or in a poorly ventilated area, evacuate the immediate area.[6]

• Don PPE: Before attempting any cleanup, don the appropriate PPE as outlined in Table 2, including respiratory protection if necessary.[6]

• Contain the Spill: For a solid spill, carefully sweep or vacuum up the material, avoiding dust generation.[16] For a liquid spill, use a non-combustible absorbent material like sand or vermiculite to contain it.[6][7]

• Collect and Dispose: Place the spilled material and any contaminated absorbent into a sealable container and label it as hazardous waste for proper disposal.[16][6]

• Decontaminate: Clean the spill area with soap and water.[6] Collect the decontamination materials as hazardous waste.

• Prevent Environmental Release: Do not allow the spilled material or cleanup rinsate to enter drains or waterways.[16][7][17]

Visualizing the Disposal Workflow

To ensure clarity, the following diagrams illustrate the key decision-making and procedural workflows for the disposal of 5-Methyl-3-nitrothiophene-2-carbonitrile.

Caption: Disposal workflow for 5-Methyl-3-nitrothiophene-2-carbonitrile.

Caption: Emergency spill response protocol.

References

• Earth Safe PPE. (2025, November 7). How to Dispose of Nitrile Gloves?. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 16). 5-Nitrothiophene-2-carbonitrile Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Thiophene. PubChem Compound Database. Retrieved from [Link]

• Sciencemadness Wiki. (2022, January 2). Thiophene. Retrieved from [Link]

• Lyme Congregational Church Boston. (n.d.). Handling and Care of Peroxide-Forming and Nitro Compounds. Environmental Health and Safety. Retrieved from [Link]

• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

• CP Lab Safety. (n.d.). Nitriles Waste Compatibility. Retrieved from [Link]

• Polycarbin. (2025, April 27). Are Nitrile Gloves Recyclable?. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-Methylthiophene-2-carbonitrile. PubChem Compound Database. Retrieved from [Link]

• Lunn, G., & Sansone, E. B. (n.d.). Safe disposal of carcinogenic nitrosamines. PubMed. Retrieved from [Link]

• University of California, Riverside. (n.d.). Examples of Incompatible Chemicals. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• University of Florida. (n.d.). Incompatible Chemicals. Risk Management and Safety. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• University of Nevada, Reno. (n.d.). Partial List of Chemical Incompatibilities. Environmental Health & Safety. Retrieved from [Link]

• Princeton University. (n.d.). Chemical Incompatibility Chart. Environmental Health and Safety. Retrieved from [Link]

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